Cas no 446307-69-3 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate
• CAS No: 446307-69-3
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 6019945
• PubChem ID: 866924
• Update Time: 2025-05-20

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl benzoate
• 1,2,3-Benzotriazin-4(3H)-one, 3-[(benzoyloxy)methyl]-
• 446307-69-3
• AKOS002662966
• CHEMBL2171520
• Oprea1_720216
• HMS1650L07
• AB00684677-01
• F0624-0059
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl benzoate

• Inchi： 1S/C15H11N3O3/c19-14-12-8-4-5-9-13(12)16-17-18(14)10-21-15(20)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： VHYDJKZYSDXDJY-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(COC(=O)C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 281.08004122g/mol
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 471.3±47.0 °C(Predicted)
• pka: -2.60±0.20(Predicted)

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate

Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate (CAS No. 446307-69-3)

(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate (CAS No. 446307-69-3) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various medicinal and chemical processes. The benzotriazinyl moiety, coupled with the benzoate ester group, endows this compound with a range of chemical properties that make it a valuable candidate for further investigation.

The benzotriazinyl group is known for its stability and reactivity in different chemical environments. This moiety has been extensively studied for its role in various organic reactions, including nucleophilic substitution and electrophilic aromatic substitution. The presence of the benzoate ester group further enhances the compound's solubility and reactivity, making it suitable for a wide range of applications in synthetic chemistry and drug development.

Recent research has highlighted the potential of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound could effectively inhibit the activity of specific enzymes involved in inflammatory responses and cancer cell proliferation.

In addition to its biological activities, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate has been explored for its potential as a synthetic intermediate in the preparation of more complex molecules. The compound's structural versatility allows it to serve as a building block in the synthesis of various bioactive compounds and materials. This makes it an attractive candidate for researchers looking to develop new therapeutic agents or functional materials.

The synthesis of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate typically involves a multi-step process that includes the formation of the benzotriazinyl ring and subsequent esterification with benzoic acid. Various methods have been reported in the literature for synthesizing this compound, each with its own advantages and limitations. For example, one common approach involves the reaction of 1,2-diaminobenzene with carbon disulfide to form a dithiocarbamate intermediate, which is then cyclized to form the benzotriazinyl ring. The resulting intermediate can be further modified to introduce the benzoate ester group.

The physical and chemical properties of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate have also been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

Overall, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl benzoate (CAS No. 446307-69-3) represents an important molecule with significant potential in both fundamental research and applied chemistry. Its unique structural features and biological activities make it a valuable target for further investigation and development in various scientific disciplines.